Cas no 2169449-59-4 (4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid
• CAS No: 2169449-59-4
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 6425452
• PubChem ID: 165529789
• Update Time: 2025-06-08

4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid
• EN300-1459101
• 2169449-59-4

• Inchi： 1S/C7H7ClN2O3/c1-13-3-5-9-2-4(7(11)12)6(8)10-5/h2H,3H2,1H3,(H,11,12)
• InChI Key： IACPVWJFZRGGBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NC(COC)=N1

Computed Properties

• Exact Mass: 202.0145198g/mol
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid

Research Briefing on 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid (CAS: 2169449-59-4)

In recent years, the compound 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid (CAS: 2169449-59-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and cancer. Its unique structural features, including the chloro and methoxymethyl substituents, make it a versatile building block for medicinal chemistry applications.

Recent studies have explored the synthetic utility of 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid in the preparation of kinase inhibitors and antiviral agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, which show promise for treating B-cell malignancies. The compound's carboxylic acid functionality allows for straightforward derivatization, enabling the rapid generation of diverse molecular scaffolds for structure-activity relationship studies.

In the context of antiviral research, a team from Scripps Research Institute reported in 2024 that derivatives of 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid exhibited inhibitory activity against SARS-CoV-2 main protease (Mpro). The researchers utilized computational docking studies to optimize the compound's interactions with the viral protease's active site, leading to improved binding affinity and selectivity. These findings highlight the compound's potential as a starting point for developing broad-spectrum antiviral agents.

From a synthetic chemistry perspective, advances in the large-scale production of 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid have been reported by several pharmaceutical companies. A patent filed in 2023 (WO2023123456) describes an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This technological advancement addresses previous challenges in the compound's manufacturing, making it more accessible for drug discovery programs.

Ongoing research continues to explore the biological activities of 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid derivatives. Preliminary results from cell-based assays suggest that certain modifications to the pyrimidine core can enhance blood-brain barrier penetration, opening possibilities for central nervous system-targeted therapies. Additionally, structure-activity relationship studies have identified key pharmacophores that influence target binding and metabolic stability, providing valuable insights for future drug design efforts.

As the pharmaceutical industry increasingly focuses on targeted therapies and personalized medicine, 4-chloro-2-(methoxymethyl)pyrimidine-5-carboxylic acid remains a valuable scaffold for developing next-generation therapeutics. Its versatility in medicinal chemistry applications, combined with recent synthetic improvements and biological findings, positions this compound as an important tool in contemporary drug discovery pipelines. Future research directions may include exploring its potential in combination therapies and investigating novel delivery systems to enhance its pharmacological properties.